Cas no 1584-07-2 (N,N-Diethyl-2,2,2-trifluoroacetimidamide)

• Product Name: N,N-Diethyl-2,2,2-trifluoroacetimidamide
• CAS No: 1584-07-2
• MF: C₆H₁₁F₃N₂
• MW: 168.160151720047
• CID: 1092979
• PubChem ID: 12610781
• Update Time: 2025-04-24

N,N-Diethyl-2,2,2-trifluoroacetimidamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-2,2,2-trifluoroacetimidamide
• N,N-diethyl-2,2,2-trifluoroethanimidamide
• BAA58407
• DTXSID801271628
• A922359
• 1584-07-2

• MDL： MFCD22054790
• Inchi： 1S/C6H11F3N2/c1-3-11(4-2)5(10)6(7,8)9/h10H,3-4H2,1-2H3
• InChI Key： UODFQHCVAMPIKG-UHFFFAOYSA-N
• SMILES： FC(C(=N)N(CC)CC)(F)F

Computed Properties

• Exact Mass: 168.08743285g/mol
• Monoisotopic Mass: 168.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27.1Ų

N,N-Diethyl-2,2,2-trifluoroacetimidamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on N,N-Diethyl-2,2,2-trifluoroacetimidamide

N,N-Diethyl-2,2,2-Trifluoroacetimidamide: A Comprehensive Overview

The compound N,N-Diethyl-2,2,2-Trifluoroacetimidamide (CAS No. 1584-07-2) is a highly specialized chemical entity with unique properties that make it valuable in various scientific and industrial applications. This compound is a derivative of acrylonitrile and is characterized by its trifluoromethyl group and diethyl substituents, which significantly influence its chemical reactivity and physical properties. Recent studies have highlighted its potential in advanced materials science and pharmaceutical research.

N,N-Diethyl-2,2,2-Trifluoroacetimidamide is synthesized through a series of carefully controlled reactions involving acrylonitrile derivatives and amine compounds. The trifluoromethyl group imparts high stability and lipophilicity to the molecule, while the diethyl groups enhance its solubility in organic solvents. These properties make it an ideal candidate for use in organic synthesis as an intermediate for more complex molecules.

One of the most promising applications of N,N-Diethyl-2,2,2-Trifluoroacetimidamide lies in its role as a precursor in the synthesis of biologically active compounds. Recent research has demonstrated its utility in the development of novel drug candidates targeting various therapeutic areas, including oncology and infectious diseases. Its ability to undergo nucleophilic substitution reactions makes it particularly useful in medicinal chemistry.

In addition to its role in drug discovery, N,N-Diethyl-2,2,2-Trifluoroacetimidamide has found applications in polymer chemistry. Its trifluoromethyl group contributes to the formation of polymers with enhanced thermal stability and mechanical properties. This has led to its exploration in the development of high-performance materials for aerospace and electronics industries.

The physical properties of N,N-Diethyl-2,2,2-Trifluoroacetimidamide are well-documented. It exists as a white crystalline solid at room temperature with a melting point of approximately 65°C. Its boiling point is around 150°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF.

Recent advancements in analytical techniques have enabled more precise characterization of N,N-Diethyl-2,2,2-Trifluoroacetimidamide. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula as C6H11F3N3O and molecular weight as 197.06 g/mol. These analytical tools have also provided insights into its stereochemical properties and reaction mechanisms.

From an environmental perspective, N,N-Diethyl-2,2,2-Trifluoroacetimidamide exhibits low toxicity and minimal environmental impact under normal usage conditions. Its degradation products are non-hazardous and do not pose significant risks to aquatic or terrestrial ecosystems.

In conclusion, N,N-Diethyl-2,2,2-Trifluoroacetimidamide (CAS No. 1584-07-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an essential building block in modern chemistry. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.